Cas no 80772-97-0 (6-Nitropyrazolo[1,5-a]pyrimidine-3-carbonitrile)

• Product Name: 6-Nitropyrazolo[1,5-a]pyrimidine-3-carbonitrile
• CAS No: 80772-97-0
• MF: C₇H₃N₅O₂
• MW: 189.131019830704
• CID: 1081311
• PubChem ID: 670555
• Update Time: 2025-04-20

6-Nitropyrazolo[1,5-a]pyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Nitropyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 6-nitro-8-hydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
• AKOS003726237
• 80772-97-0
• DTXSID10350008
• 6-NITROPYRAZOLO[1,5-A]PYRIMIDIN-3-YL CYANIDE
• STK967706

• Inchi： 1S/C7H3N5O2/c8-1-5-2-10-11-4-6(12(13)14)3-9-7(5)11/h2-4H
• InChI Key： VNLCZQRGTFVAQI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NC2=C(C#N)C=NN2C=1)=O

Computed Properties

• Exact Mass: 189.02900
• Monoisotopic Mass: 189.02867436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• PSA: 99.80000
• LogP: 1.03238